Cas no 1805286-87-6 (2,5-Dichloro-3-(difluoromethyl)-4-fluoropyridine)

• Product Name: 2,5-Dichloro-3-(difluoromethyl)-4-fluoropyridine
• CAS No: 1805286-87-6
• MF: C₆H₂Cl₂F₃N
• MW: 215.987989902496
• CID: 4923237
• Update Time: 2025-06-13

2,5-Dichloro-3-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C6H2Cl2F3N/c7-2-1-12-5(8)3(4(2)9)6(10)11/h1,6H
• InChI Key： VHFWYTSYQQMZHF-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C(=CN=1)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2,5-Dichloro-3-(difluoromethyl)-4-fluoropyridine

Recent Advances in the Study of 2,5-Dichloro-3-(difluoromethyl)-4-fluoropyridine (CAS: 1805286-87-6)

2,5-Dichloro-3-(difluoromethyl)-4-fluoropyridine (CAS: 1805286-87-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogen and fluorine substitutions, has shown promising potential in various applications, including agrochemicals, pharmaceuticals, and material science. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a compound of interest for further exploration.

The synthesis of 2,5-Dichloro-3-(difluoromethyl)-4-fluoropyridine has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Fluorine Chemistry (2023) demonstrated a novel catalytic approach that significantly improves yield and reduces by-products. This advancement is critical for large-scale production, particularly in the agrochemical sector, where this compound serves as a key intermediate for fungicides and herbicides.

In the pharmaceutical domain, 2,5-Dichloro-3-(difluoromethyl)-4-fluoropyridine has been investigated for its potential as a building block in drug discovery. Its fluorinated structure enhances metabolic stability and bioavailability, making it an attractive candidate for the development of new therapeutics. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its incorporation into kinase inhibitors, showing improved potency and selectivity in preclinical models. These findings underscore the compound's versatility in medicinal chemistry.

Beyond its synthetic and pharmaceutical applications, research has also explored the environmental and toxicological profile of 2,5-Dichloro-3-(difluoromethyl)-4-fluoropyridine. A 2023 Environmental Science & Technology report evaluated its degradation pathways and ecotoxicological effects, providing valuable insights for regulatory considerations. The study concluded that while the compound exhibits moderate persistence, its breakdown products are relatively benign, supporting its safe use in agrochemical formulations.

Looking ahead, the continued exploration of 2,5-Dichloro-3-(difluoromethyl)-4-fluoropyridine is expected to yield further innovations. Ongoing research aims to expand its utility in drug design, optimize its synthetic routes, and assess its long-term environmental impact. As a versatile and functionally rich compound, it holds considerable promise for advancing both chemical biology and pharmaceutical sciences.